Cas no 683240-95-1 (5-chloro-4-(piperazin-1-yl)pyrimidine)

• Product Name: 5-chloro-4-(piperazin-1-yl)pyrimidine
• CAS No: 683240-95-1
• MF: C₈H₁₁ClN₄
• MW: 198.65273976326
• CID: 5226115
• PubChem ID: 11557476
• Update Time: 2026-03-07

5-chloro-4-(piperazin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 5-chloro-4-(1-piperazinyl)-
• 5-chloro-4-(piperazin-1-yl)pyrimidine

• Inchi： 1S/C8H11ClN4/c9-7-5-11-6-12-8(7)13-3-1-10-2-4-13/h5-6,10H,1-4H2
• InChI Key： LUIOOJLWCBAEPI-UHFFFAOYSA-N
• SMILES： C1=NC=C(Cl)C(N2CCNCC2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 5-chloro-4-(piperazin-1-yl)pyrimidine

Recent Advances in the Study of 5-Chloro-4-(piperazin-1-yl)pyrimidine (CAS: 683240-95-1)

5-Chloro-4-(piperazin-1-yl)pyrimidine (CAS: 683240-95-1) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its significance in medicinal chemistry due to its versatile reactivity and potential applications in drug discovery. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

One of the most notable advancements in the study of 5-chloro-4-(piperazin-1-yl)pyrimidine is its role in the development of kinase inhibitors. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and this compound has been utilized as a building block in the synthesis of novel inhibitors. Recent publications have demonstrated its efficacy in the design of selective inhibitors for specific kinase isoforms, offering promising avenues for targeted therapy.

In addition to its applications in kinase inhibition, 5-chloro-4-(piperazin-1-yl)pyrimidine has also been investigated for its potential in other therapeutic areas. For instance, researchers have explored its use in the synthesis of antiviral and antibacterial agents. The compound's ability to serve as a scaffold for diverse pharmacophores makes it a valuable tool in the discovery of new antimicrobial drugs, particularly in the face of rising antibiotic resistance.

The synthesis and optimization of 5-chloro-4-(piperazin-1-yl)pyrimidine have also been the focus of recent studies. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, which is crucial for its widespread use in drug development. Green chemistry approaches, such as catalytic methods and solvent-free reactions, have been employed to improve the sustainability of its synthesis.

Looking ahead, the potential of 5-chloro-4-(piperazin-1-yl)pyrimidine in drug discovery remains vast. Ongoing research is expected to uncover new applications and optimize its use in existing therapeutic areas. The compound's versatility and the continuous development of synthetic strategies position it as a cornerstone in the field of medicinal chemistry.